Cas no 582-52-5 ((3aR,5S,6S,6aR)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol)

• Product Name: (3aR,5S,6S,6aR)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol
• CAS No: 582-52-5
• MF: C₁₂H₂₀O₆
• MW: 260.283604621887
• MDL: MFCD00005544
• CID: 38483
• PubChem ID: 7067560
• Update Time: 2025-04-18

(3aR,5S,6S,6aR)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol Chemical and Physical Properties

Names and Identifiers

• Diacetone-D-glucose
• 1,2:5,6-Di-O-isopropylidene-alpha-D-glucofuranose~1,2:5,6-Diisopropylidene-D-glucose
• 1,2:5,6-di-O-isopropylidene-A-D-*glucofuranose
• DiacetoneDglucose
• 1,2:5,6-Di-O-isopropylidene-alpha-D-glucofuranose
• 1,2:5,6-Di-O-isopropylidene-α-D-glucofuranose
• 1,2:5,6-di-O-isopropylidene-A-D-gulose
• 1,2:5,6-DI-O-ISOPROPYLIDENE-ALPHA-L-GLUCOFURANOSE
• 1,2:5,6-Di-O-isopropylidene-D-glucofuranose
• 1,2_5,6-Diisopropylidene-.α.-D-glucofuranose
• 1.2.5.6-Diisopropylene-a-D-glucofuranose
• (3aR,5S,6S,6aR)-5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2
• (3aR,5S,6S,6aR)-5-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-6-ol (non-preferred name)
• 5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-6-ol (non-preferred name)
• 1,2:5,6-Diisopropylidene-D-glucose
• 1,2,5,6-Diisopropylidene-D-glucose
• D-Glucose diacetonide
• Diacetone glucose
• Diacetoneglucose
• 5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol
• (3AS,5R,6R,6aS)-5-((S)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-6-ol
• .alpha.-D-Glucofuranose, 1,2:5,6-bis-O-(1-methylethylidene)-
• (3aR,5S,6S,6aR)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol
• 582-52-5
• MFCD00005544
• R3P8TN410C
• a-D-Glucofuranose,1,2:5,6-bis-O-(1-methylethylidene)-
• 1,2-5,6-Di-O-Isopropylidene-a-D-gulose
• 1,2:5,6-Di-O-isopropylidene-a-D-glucofuranose
• 1,2:5,6-Di-0-Isopropylidene-alpha-D-Glucofuranose
• 1,2:5,6-Di-O-isopropylidene-.alpha.-D-glucofuranose
• (-)-1,2:5,6-DI-O-ISOPROPYLIDENE-.ALPHA.-D-GLUCOFURANOSE
• NSC 1223
• W-200121
• DIACETONEGLUCOSE [MI]
• 1,2:5,6-Diisopropylidene-alpha-D-glucofuranose
• 1,2,5,6-Di-O-isopropylidene-alpha-D-glucofuranose
• 1.2:5.6-Di-0-isopropylidene-alpha-D-glucofuranose
• AT13182
• 1,2: 5,6-di-O-isopropylidene-alpha-D-glucofuranose
• 1,2:5,6-Bis-O-(1-methylethylidene)-a-D-Glucofuranose
• HYDROQUINIDINEHYDROCHLORIDE
• (3aR,5S,6S,6aR)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol
• EN300-1725795
• 1:2,5:6-Di-O-isopropyliden-alpha-D-glucofuranose
• 14686-89-6
• 1,2:5,6-Di-O-isopropylidene-alpha-D-glucofuranose, 98%
• alpha-D-Glucofuranose, 1,2:5,6-bis-O-(1-methylethylidene)-
• GLUCOFURANOSE, 1,2:5,6-DI-O-ISOPROPYLIDENE-, .ALPHA.-D- .
• Glucose Bisacetonide
• 5-(2,2-DIMETHYL-(1,3)DIOXOLAN-4-YL)-2,2-DIMETHYL-4H-FURO(2,3-D)(1,3)DIOXOL-6-OL
• EINECS 209-486-0
• 1,2:5,6,-di-O-isopropylidene-alpha-D-glucofuranose
• Glucose diacetonide
• AKOS016843090
• (3aR,5S,6S,6aR)-5-((R)-2,2-Dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-6-ol
• UNII-R3P8TN410C
• AS-12662
• F10946
• 1,2:5,6-Di-O-isopropylidene-a-D-gulofuranose
• alpha-D-Glucofuranose, 1,2:5,6-di-O-(1-methylethylidene)-
• 1,2:5,6-Di-O-isopropylidene-
• SCHEMBL350022
• 1,2:5,6-Di-O-isopropylidene-alpha-D-glucofuranose, purum, >=98.0% (TLC)
• D1949
• A-D-glucofuranose
• 1:2,5:6-Di-O-isopropylidene-alpha-D-glucofuranose
• MFCD00069693
• 1,2:5,6-Diisopropylidene-.alpha.-D-glucofuranose
• NSC-1223
• 1,2-5,6-Di-O-isopropylidene-D-glucofuranose
• Glucofuranose, 1:2,5:6-di-O-isopropylidene-, alpha-D-
• CS-0019953
• Q27287751
• AM83975
• AI3-61543
• 1:2,5:6-Di-O-isopropyliden-alpha-D-glucofuranose [German]
• KEJGAYKWRDILTF-JDDHQFAOSA-N
• 1,2:5,6-Di-O-isopropylidene-D-glucose
• 1,2:5,6-DI-O-ISOPROPYLIDENE-.ALPHA.-D-GLUCOSE
• Diacetonglucose
• (-)-1,2:5,6-di-O-Isopropylidene-alpha-D-glucofuranose
• 1:2,5:6DiOisopropylidenealphaDglucofuranose
• GLUCOFURANOSE, 1,2:5,6-DI-O-ISOPROPYLIDENE-, .ALPHA.-D-.
• alphaDGlucofuranose, 1,2:5,6diO(1methylethylidene)
• GLUCOFURANOSE, 1,2:5,6-DI-O-ISOPROPYLIDENE-, ALPHA-D-.
• 1,2:5,6DiisopropylideneDglucose
• 1,2:5,6-di-o-isopropylidene-alpha-d-glucose
• Glucofuranose, 1:2,5:6diOisopropylidene, alphaD
• alphaDGlucofuranose, 1,2:5,6bisO(1methylethylidene)
• 1:2,5:6DiOisopropylidenalphaDglucofuranose
• 1,2:5,6DiisopropylidenealphaDglucofuranose
• 1,25,6DiOisopropylideneDglucofuranose
• HY-41984
• MD06795
• 1,2:5,6-Di-O-isopropylidene-a-D-glucofuranose;DAG

• MDL： MFCD00005544
• Inchi： 1S/C12H20O6/c1-11(2)14-5-6(16-11)8-7(13)9-10(15-8)18-12(3,4)17-9/h6-10,13H,5H2,1-4H3/t6-,7+,8-,9-,10-/m1/s1
• InChI Key： KEJGAYKWRDILTF-JDDHQFAOSA-N
• SMILES： O1[C@H]2[C@@H]([C@H]([C@H]1[C@H]1COC(C)(C)O1)O)OC(C)(C)O2
• BRN： 84386

Computed Properties

• Exact Mass: 260.126
• Monoisotopic Mass: 260.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: No data available
• Density: 1.1432 (rough estimate)
• Melting Point: 108.0 to 112.0 deg-C
• Boiling Point: 362.8°C at 760 mmHg
• Flash Point: 173.2±27.9 °C
• Refractive Index: -18.5 ° (C=5, H2O)
• Water Partition Coefficient: Slightly soluble
• PSA: 66.38000
• LogP: 0.37520
• Solubility: Slightly soluble in water
• Merck: 2965
• Specific Rotation: -11 º (c=5, EtOH)

(3aR,5S,6S,6aR)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：LZ4958000
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals